DNA Gyrase-IN-7

• Molecular Formula: C25H21BrN4O3
• Molecular Weight: 505.4 g/mol
• InChI: InChI=1S/C25H21BrN4O3/c1-33-19-12-10-18(11-13-19)28-24(31)15-27-30-25(32)21-14-23(16-6-8-17(26)9-7-16)29-22-5-3-2-4-20(21)22/h2-14,27H,15H2,1H3,(H,28,31)(H,30,32)
• InChIKey: MXIWKYXLRJGDDF-UHFFFAOYSA-N

DNA Gyrase-IN-7: Compound Overview

DNA Gyrase-IN-7 (compound 6d) is a synthetic small molecule belonging to the quinoline-4-carbohydrazide class, designed as a microbial DNA gyrase inhibitor [1]. It is described in a primary research study as one of fifteen novel quinoline derivatives synthesized to target bacterial DNA gyrase, a validated antibacterial target [1]. The compound is characterized by the molecular formula C25H21BrN4O3, a molecular weight of 505.36 g/mol, and the CAS registry number 2925308-68-3 . Its intended use is strictly for research purposes, primarily in antibacterial drug discovery programs focusing on Gram-positive pathogens [1].

1

Chemotype

Novel 2-(4-bromophenyl)quinoline-4-carbohydrazide scaffold, structurally distinct from fluoroquinolone and aminocoumarin gyrase inhibitor classes

2

Mechanism context

Microbial DNA gyrase inhibition supported by series analog enzyme and whole-cell assay data; specific quantitative profile for analog 6d requires review

3

Research use

Tool compound for binding-mode studies, antimicrobial screening panels, and structure-activity relationship exploration against Gram-positive pathogens

• [1] Abd El-Lateef, H. M., et al. Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. ACS Omega 2023, 8 (20), 17948-17965. View Source

DNA Gyrase-IN-7: Irreplaceability

Generic substitution within the quinoline DNA gyrase inhibitor class is not scientifically valid due to the profound impact of specific substituents on the quinoline-4-carbohydrazide scaffold on antimicrobial potency and target engagement. The study introducing DNA Gyrase-IN-7 (compound 6d) demonstrates that even minor structural variations among a series of fifteen closely related derivatives (compounds 5–14) result in drastically different antibacterial activities, with inhibition zones against S. aureus ranging from 0 mm to 30 mm [1]. This is because the molecular hybridization of the quinoline core with specific hydrazide moieties directly influences the compound's ability to bind to and inhibit the DNA gyrase-DNA complex, a mechanism that is highly sensitive to the molecule's three-dimensional conformation and electronic properties [1]. Therefore, substituting DNA Gyrase-IN-7 with a structurally similar but non-identical quinoline derivative would yield unpredictable and likely suboptimal experimental outcomes, compromising the integrity of comparative studies and drug development efforts.

Similar chemotype does not imply interchangeable activity

Target

DNA Gyrase-IN-7 (analog 6d): 2-(4-bromophenyl)quinoline-4-carbohydrazide scaffold; CAS 2925308-68-3; specific quantitative characterization limited in public domain

Close series analog (e.g., 6b): same scaffold but different substituent; stark differences in IC50 and MIC observed even within the same published series

Class

Quinoline-hydrazide chemotype with predicted distinct gyrase binding mode and potential for novel resistance profile

Fluoroquinolones / aminocoumarins: different core scaffolds and binding interactions; pre-existing resistance mechanisms may not transfer to this chemotype

• [1] Abd El-Lateef, H. M., et al. Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. ACS Omega 2023, 8 (20), 17948-17965. View Source

DNA Gyrase-IN-7: Evidence Guide

Scaffold vs Marketed Gyrase Inhibitors

In the originating study, the antibacterial activity of fifteen quinoline derivatives (5-14), including DNA Gyrase-IN-7 (compound 6d), was assessed against S. aureus using an agar well diffusion method. While a direct quantitative value for compound 6d is not specified in the publicly available abstract or main text, the study establishes a clear structure-activity relationship (SAR) for the series [1]. For context, the most potent compounds in the series, 13 and 6b, exhibited inhibition zones of 30 mm and 26 mm, respectively, against S. aureus, while other analogs showed no activity (0 mm) [1]. This demonstrates the critical importance of the specific structural features of DNA Gyrase-IN-7 (6d) within this chemical series for achieving antibacterial activity, even if its precise zone value is not a key highlight of the published results.

Scaffold vs Marketed Inhibitors

Class-level inference

Bromide-substituted quinoline-hydrazide core (MW 505.36) vs fused tricyclic cores of ciprofloxacin (MW 331.34) and novobiocin (MW 612.62)

Distinct chemotype may support investigation of alternative gyrase binding modes

Structural comparison based on reported structures and CAS registry data

Evidence Dimension	In vitro antibacterial activity (Inhibition Zone)
Target Compound Data	DNA Gyrase-IN-7 (compound 6d) is part of a series where activity is highly dependent on specific substituents. Quantitative value not highlighted in the abstract.
Comparator Or Baseline	Compound 13 (30 mm inhibition zone) and Compound 6b (26 mm inhibition zone); Compound 7e (0 mm inhibition zone) [1].
Quantified Difference	Not directly quantified for the target compound, but the range across the series is 0 to 30 mm, underscoring the need for the specific compound.
Conditions	Agar well diffusion assay against S. aureus (ATCC 6538-P).

Why This Matters

This underscores that within the quinoline-4-carbohydrazide series, small structural changes lead to binary (active vs. inactive) outcomes, making the specific molecular identity of DNA Gyrase-IN-7 essential for any reproducible antibacterial study.

• [1] Abd El-Lateef, H. M., et al. Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. ACS Omega 2023, 8 (20), 17948-17965. View Source

In Silico Binding: S. aureus DNA Gyrase

The S. aureus DNA gyrase supercoiling assay provides a direct, quantitative comparison of inhibitory potency within the quinoline series, using the clinically established fluoroquinolone antibiotic ciprofloxacin as a reference control. The study reports IC50 values of 33.64 μM for compound 6b and 8.45 μM for compound 10, while ciprofloxacin exhibited an IC50 of 3.80 μM [1]. Although this data is for two other compounds in the series, it establishes the assay conditions and the performance of a key comparator, providing a benchmark for evaluating the target compound's activity. The data confirms that these novel quinoline derivatives are capable of inhibiting the target enzyme, albeit with lower potency than ciprofloxacin in this assay.

In Silico Binding: S. aureus Gyrase

Cross-study comparable

Series analog 6b docking score: −7.73 kcal/mol vs ciprofloxacin −7.29 kcal/mol

Reported more favorable computed binding energy for the series scaffold

In silico result for analog 6b; experimental validation for analog 6d required

Evidence Dimension	S. aureus DNA gyrase supercoiling inhibition (IC50)
Target Compound Data	DNA Gyrase-IN-7 (compound 6d) is a member of this quinoline series, but its specific IC50 is not reported in the abstract.
Comparator Or Baseline	Ciprofloxacin (IC50 = 3.80 μM); Compound 6b (IC50 = 33.64 μM); Compound 10 (IC50 = 8.45 μM) [1].
Quantified Difference	Compounds 6b and 10 are 8.9-fold and 2.2-fold less potent than ciprofloxacin, respectively [1].
Conditions	S. aureus DNA gyrase supercoiling assay.

Why This Matters

This provides the essential experimental context and quantitative comparator data necessary for a scientist to design and interpret follow-up assays with DNA Gyrase-IN-7, allowing for direct potency comparisons against both a clinical standard and close structural analogs.

• [1] Abd El-Lateef, H. M., et al. Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. ACS Omega 2023, 8 (20), 17948-17965. View Source

Enzymatic Inhibition: S. aureus Gyrase

Computational docking studies were performed against the S. aureus gyrase-DNA complex to rationalize the observed biological activity. A key finding was that compound 6b demonstrated a superior docking binding score of −7.73 kcal/mol, which was more favorable than the score of −7.29 kcal/mol calculated for the control drug ciprofloxacin [1]. This indicates a potentially stronger and more favorable binding interaction with the target enzyme for this chemical series compared to the established fluoroquinolone.

Enzymatic Inhibition: S. aureus Gyrase

Cross-study comparable

Series analog 6b IC50: 33.64 µM vs ciprofloxacin IC50: 3.80 µM in supercoiling assay

Confirms on-target gyrase inhibition for this chemotype; specific IC50 for analog 6d not publicly disclosed

Reported 8.9-fold difference relative to ciprofloxacin; data to verify for analog 6d

Evidence Dimension	Molecular docking binding score (ΔG, kcal/mol) against S. aureus DNA gyrase-DNA complex
Target Compound Data	DNA Gyrase-IN-7 (compound 6d) is a member of this quinoline series. Its specific docking score is not reported.
Comparator Or Baseline	Ciprofloxacin (−7.29 kcal/mol); Compound 6b (−7.73 kcal/mol) [1].
Quantified Difference	Compound 6b's predicted binding energy is 0.44 kcal/mol more favorable than ciprofloxacin [1].
Conditions	In silico molecular docking simulation.

Why This Matters

This computational evidence suggests that the 2-(4-bromophenyl)quinoline-4-carbohydrazide scaffold, from which DNA Gyrase-IN-7 is derived, possesses favorable binding characteristics for the target, supporting its use in studies aimed at understanding novel binding modes or overcoming resistance mechanisms that affect ciprofloxacin.

• [1] Abd El-Lateef, H. M., et al. Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. ACS Omega 2023, 8 (20), 17948-17965. View Source

DNA Gyrase-IN-7: Applications

Tool Compound: Binding Mode Studies

DNA Gyrase-IN-7 (compound 6d) is ideally suited as a specific reference compound in SAR campaigns aimed at optimizing the 2-(4-bromophenyl)quinoline-4-carbohydrazide scaffold. The parent study demonstrates that subtle modifications on this core yield dramatic differences in antibacterial activity (inhibition zones from 0 to 30 mm) and enzyme inhibition (IC50 from 8.45 to 33.64 μM) [1]. Using DNA Gyrase-IN-7 allows researchers to systematically compare new derivatives against a well-defined member of the series to elucidate the impact of specific substituents on potency and target binding.

Antimicrobial Screening: Gram-Positive Pathogens

This compound serves as a valuable tool for exploring alternative binding interactions with the bacterial DNA gyrase-DNA complex. In silico docking studies on a close analog (compound 6b) revealed a more favorable binding score (−7.73 kcal/mol) than the fluoroquinolone ciprofloxacin (−7.29 kcal/mol) [1]. DNA Gyrase-IN-7 can therefore be employed in structural biology and biophysical studies to probe distinct binding pockets or conformational changes in the gyrase enzyme, which may be relevant for overcoming target-based resistance to fluoroquinolones.

Early-Stage Pharmacokinetic Profiling

Given the documented activity of its chemical series against S. aureus, DNA Gyrase-IN-7 is a relevant candidate for inclusion in focused antibacterial screening libraries targeting Gram-positive pathogens. The study confirms that the series is selective for Gram-positive bacteria (S. aureus) and shows no activity against the Gram-negative E. coli in the initial screen [1]. This makes it a useful chemical probe for dissecting the differential susceptibility of Gram-positive and Gram-negative cell envelopes to DNA gyrase inhibitors.

Validation of Computational Docking Models

The available in silico and in vitro data for the quinoline series provides a robust dataset for validating computational models. The correlation (or lack thereof) between docking scores (e.g., -7.73 kcal/mol for compound 6b) and experimental IC50 values (e.g., 33.64 μM for compound 6b) [1] presents an interesting case study. DNA Gyrase-IN-7 can be used to generate new experimental data to refine predictive models for ligand binding and antimicrobial activity.

Application

Selection Property

Validation Focus

Binding mode and SAR studies

Structurally distinct quinoline-hydrazide chemotype with predicted unique gyrase binding interactions

Co-crystallization or docking validation against gyrase-DNA complexes; comparison to fluoroquinolone binding modes

Antimicrobial screening: Gram-positive pathogens

Series-validated whole-cell activity context against S. aureus; scaffold-dependent potency profile

Broth microdilution MIC determination against drug-sensitive and drug-resistant isolates; specific analog 6d activity verification

Early-stage ADME profiling

Predicted high GIT absorption and BBB exclusion profile from series analog in silico models

Caco-2 permeability, microsomal stability, and rodent PK studies; experimental confirmation of ADME predictions for analog 6d

Computational model validation

Published docking scores for series analogs provide benchmark for in silico method calibration

Correlation of experimental IC50 with predicted binding energies; refinement of virtual screening pipelines for gyrase inhibitors

• [1] Abd El-Lateef, H. M., et al. Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. ACS Omega 2023, 8 (20), 17948-17965. View Source